2,4-Dichloroisophthalonitrile

Specification

• CAS No.: 19846-21-0
• Molecular Formula: C8H2Cl2N2
• Molecular Weight: 197.02 g/mol
• IUPAC Name: 2,4-dichlorobenzene-1,3-dicarbonitrile
• Standard InChI: InChI=1S/C8H2Cl2N2/c9-7-2-1-5(3-11)8(10)6(7)4-12/h1-2H
• Standard InChI Key: YJVPZPBQQWYEQD-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1C#N)Cl)C#N)Cl
• Canonical SMILES: C1=CC(=C(C(=C1C#N)Cl)C#N)Cl

Introduction

Chemical Identification

2,4-Dichloroisophthalonitrile, also known as 2,4-dichloro-1,3-benzenedicarbonitrile, is an organic compound with the molecular formula $C_8H_2Cl_2N_2$
. Its molecular weight is 197.02 g/mol. The compound's Chemical Abstracts Service (CAS) number is 19846-21-0.

Synonyms:

• 2,4-dichlorobenzene-1,3-dicarbonitrile

• 2,6-Dichlor-1,3-benzodinitril

• 1,3-Benzenedicarbonitrile, 2,4-dichloro-

Hazard and Safety Information

Property	Value
Hazard Codes	Xn
HS Code	2926909090

Environmental Fate and Effects

Chlorothalonil, a related chloroisophthalonitrile fungicide, is highly toxic to aquatic organisms and amphibians. Understanding its persistence and fate in aquatic environments is essential. Research indicates that the photodegradation rates of chlorothalonil can be increased in the presence of cyanidin under various light conditions, such as solar, high-pressure mercury lamp (HPML), UV, and Xenon lamp light irradiation. Cyanidin also enhances the degradation of 2,5-dichloroisophthalonitrile and 2,4,5-trichloro isophthalonitrile, which are degradation products of chlorothalonil.

Applications

While the search results do not explicitly detail the applications of 2,4-Dichloroisophthalonitrile, they do provide information on related compounds and their uses. Chlorothalonil, an analog of 2,4-Dichloroisophthalonitrile, is a widely used fungicide. Other dichloroisophthalonitriles may have applications in various fields, such as anti-corrosion, antimicrobial, and antioxidant properties.